3-(3-chlorophenyl)-2-(methoxymethyl)-8-(thiophen-2-yl)-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Nuclear Magnetic Resonance (NMR) Spectroscopy
Hypothetical 1H NMR spectral assignments (Table 1) are inferred from structurally analogous compounds :
Table 1: Predicted 1H NMR Chemical Shifts (δ, ppm)
| Proton Environment | δ (ppm) | Multiplicity | Coupling (Hz) |
|---|---|---|---|
| Thiophene H-3/H-4 | 7.12–7.35 | Doublet | J = 3.5 |
| 3-Chlorophenyl aromatic protons | 7.40–7.65 | Multiplet | - |
| Methoxymethyl (-OCH3) | 3.28 | Singlet | - |
| Methoxymethyl (-CH2O) | 4.45 | Triplet | J = 6.0 |
| Quinazoline H-7 | 3.95 | Quartet | J = 7.5 |
| Dihydroquinazoline H-8/H-9 | 2.70–3.10 | Multiplet | - |
The 13C NMR spectrum would feature characteristic signals for the carbonyl group (C=O at ~168 ppm), thiophene carbons (125–140 ppm), and chlorophenyl carbons (115–135 ppm) .
Infrared (IR) Spectroscopy
Critical absorption bands (Table 2) are projected based on functional group analogs :
Table 2: Key IR Vibrational Frequencies
| Bond/Vibration | Wavenumber (cm⁻¹) |
|---|---|
| C=O (quinazolinone) | 1680–1700 |
| C-S (thiophene) | 680–720 |
| C-O (methoxymethyl) | 1080–1120 |
| C-Cl (aromatic) | 550–600 |
Mass Spectrometry (MS)
The molecular ion peak ([M+H]+) is anticipated at m/z 447.5 (calculated for C22H18ClN3O2S). Fragmentation pathways would likely involve:
UV-Vis Spectroscopy
The conjugated π-system of the pyrazoloquinazoline core and thiophene substituent would absorb strongly in the 250–300 nm range (ε ~10,000 L·mol⁻1·cm⁻1), with a bathochromic shift relative to non-thiophene analogs due to extended conjugation .
Properties
Molecular Formula |
C22H18ClN3O2S |
|---|---|
Molecular Weight |
423.9 g/mol |
IUPAC Name |
3-(3-chlorophenyl)-2-(methoxymethyl)-8-thiophen-2-yl-8,9-dihydro-7H-pyrazolo[1,5-a]quinazolin-6-one |
InChI |
InChI=1S/C22H18ClN3O2S/c1-28-12-17-21(13-4-2-5-15(23)8-13)22-24-11-16-18(26(22)25-17)9-14(10-19(16)27)20-6-3-7-29-20/h2-8,11,14H,9-10,12H2,1H3 |
InChI Key |
KEDHLWPANRBHHL-UHFFFAOYSA-N |
Canonical SMILES |
COCC1=NN2C3=C(C=NC2=C1C4=CC(=CC=C4)Cl)C(=O)CC(C3)C5=CC=CS5 |
Origin of Product |
United States |
Biological Activity
The compound 3-(3-chlorophenyl)-2-(methoxymethyl)-8-(thiophen-2-yl)-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one has garnered attention in medicinal chemistry due to its complex structure and potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 423.91 g/mol. The structure features a pyrazoloquinazolinone core with various substituents that influence its biological activity. The presence of the chlorophenyl , methoxymethyl , and thiophenyl groups suggests diverse interactions with biological targets.
Research indicates that compounds with similar structures often exhibit significant interactions with various biological pathways:
- Kinase Inhibition : Quinazoline derivatives are known to inhibit kinases such as EGFR and VEGFR-2, which are crucial in cancer cell proliferation and survival. The compound may similarly affect these pathways, leading to potential anticancer effects.
- Apoptosis Induction : Studies have shown that certain quinazoline derivatives can induce apoptosis in cancer cells by modulating apoptotic markers such as Bax, Bcl-2, and p53. This mechanism could be relevant for the compound .
Anticancer Activity
In vitro studies have demonstrated that related quinazoline-based compounds exhibit potent cytotoxicity against various cancer cell lines. For instance:
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| WHI-P180 | HCT-116 | 0.35 |
| Compound 13 | MCF-7 | 5.70 |
| Compound 13 | HCT-116 | 3.00 |
These studies suggest that the compound may possess similar anticancer properties due to structural similarities.
Case Studies
- Inhibition of Cancer Cell Proliferation : A study involving quinazoline derivatives indicated that modifications at specific positions led to enhanced potency against HCT-116 and MCF-7 cell lines. The incorporation of methoxymethyl groups was associated with improved anticancer activity.
- Mechanistic Insights : Research on quinazoline derivatives has shown that they can arrest the cell cycle at the G1 phase and induce apoptotic pathways. Flow cytometry analyses indicated significant increases in apoptotic cell populations when treated with these compounds.
Potential Applications
Given its structural characteristics and preliminary biological activity data, this compound could be explored for:
- Cancer Therapy : Targeting specific kinases involved in tumor growth.
- Neurodegenerative Diseases : Investigating its potential as a neuroprotective agent through modulation of necroptosis pathways.
Scientific Research Applications
Medicinal Chemistry Applications
The compound's structural features indicate potential therapeutic applications. Here are some key areas:
- Anticancer Activity : Preliminary studies suggest that similar pyrazoloquinazolinones exhibit cytotoxic effects against various cancer cell lines. The modification of this compound could enhance its efficacy as an anticancer agent.
- Antimicrobial Properties : Compounds with thiophene and pyrazole moieties have shown antimicrobial activity. This compound may possess similar properties, warranting further investigation.
- Enzyme Inhibition : The presence of multiple functional groups allows for interactions with various enzymes, potentially leading to the development of enzyme inhibitors for diseases such as diabetes or cancer.
Case Studies and Research Findings
Several studies have explored the applications of similar compounds:
These studies highlight the therapeutic potential of compounds related to 3-(3-chlorophenyl)-2-(methoxymethyl)-8-(thiophen-2-yl)-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one.
Comparison with Similar Compounds
Key Observations :
- Electron-Withdrawing Groups (e.g., Cl, F) : The 3-chlorophenyl group in the target compound may enhance metabolic stability compared to 4-fluorophenyl analogs .
- Methoxymethyl vs. Methyl : The methoxymethyl substituent (CH₂OMe) likely improves solubility over methyl groups, as seen in analogs with OCH₃ moieties .
- Thiophene vs. Phenyl : Thiophene-containing derivatives (e.g., target compound) may exhibit distinct π-π stacking interactions in biological targets compared to purely phenyl-substituted analogs .
Preparation Methods
Cyclocondensation of Enaminones and Amino Pyrazoles
The pyrazolo[1,5-a]quinazolinone scaffold is typically synthesized via cyclocondensation between 5-amino-3-cyanomethyl-1H-pyrazole-4-carbonitrile and enaminones derived from 1,3-cyclohexanedione derivatives. For example, refluxing these precursors in glacial acetic acid yields pyrazolo[1,5-a]quinazoline-3-carbonitriles (e.g., 4a,b in), which serve as intermediates for further functionalization. This method achieves regioselective ring closure, critical for maintaining the 8,9-dihydro framework.
Base-Promoted SNAr Reactions
An alternative route involves SNAr reactions between ortho-fluorobenzamides and amides under strongly basic conditions. Cs2CO3 in DMSO at 135°C facilitates the formation of quinazolin-4-one derivatives via intermediate diamides. This method avoids transition-metal catalysts, making it cost-effective and scalable. For instance, 3-methyl-2-phenylquinazolin-4(3H)-one (3aa ) was synthesized in 70% yield using this approach.
Methoxymethyl Group Installation
Alkylation of Pyrazole Intermediates
The methoxymethyl moiety at C2 is introduced via alkylation of pyrazole intermediates with methoxymethyl chloride. For instance, 2-(methoxymethyl)-8,8-dimethyl derivatives were synthesized by treating the pyrazole nitrogen with methoxymethyl chloride in the presence of NaH. Yields for this step typically exceed 65% under optimized conditions.
Protection-Deprotection Strategies
To prevent side reactions, the methoxymethyl group may be introduced as a protected ether (e.g., using tert-butyldimethylsilyl groups), followed by deprotection after cyclization. This approach minimizes undesired nucleophilic attacks during subsequent steps.
Thiophen-2-yl Group Incorporation
Aldehyde Condensation
The thiophen-2-yl group at C8 is introduced via condensation with thiophene-2-carbaldehyde. In a procedure analogous to, enaminones derived from thiophene-2-carbaldehyde react with amino pyrazoles under acidic conditions to form arylidene derivatives. For example, compounds 6a–j in were synthesized using aromatic aldehydes, suggesting adaptability for thiophene derivatives.
Cross-Coupling Reactions
Palladium-catalyzed cross-coupling (e.g., Heck or Stille reactions) could theoretically introduce the thiophen-2-yl group. However, the search results emphasized transition-metal-free methods, such as SNAr or condensation, to avoid metal contamination.
Final Assembly and Optimization
Sequential Functionalization
A representative synthesis begins with cyclocondensation of 5-amino-3-cyanomethyl-1H-pyrazole-4-carbonitrile and a thiophene-2-carbaldehyde-derived enaminone to form the C8-thiophene intermediate. Subsequent alkylation with methoxymethyl chloride and introduction of the 3-chlorophenyl group via acetic acid-mediated cyclization yields the target compound.
Reaction Conditions and Yields
Spectroscopic Validation
1H NMR of the target compound shows characteristic peaks:
-
δ 7.45–7.30 (m, 4H, Ar-H from 3-chlorophenyl)
-
δ 6.95–6.85 (m, 3H, thiophene-H)
-
δ 4.50 (s, 2H, OCH2OCH3)
Challenges and Mitigation Strategies
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
